Cas no 1823351-95-6 (5-Chloro-3-methylthiophene-2-carbonitrile)

• Product Name: 5-Chloro-3-methylthiophene-2-carbonitrile
• CAS No: 1823351-95-6
• MF: C₆H₄ClNS
• MW: 157.620658874512
• CID: 5071043
• Update Time: 2025-05-20

5-Chloro-3-methylthiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-3-METHYLTHIOPHENE-2-CARBONITRILE
• 5-Chloro-3-methylthiophene-2-carbonitrile

• Inchi： 1S/C6H4ClNS/c1-4-2-6(7)9-5(4)3-8/h2H,1H3
• InChI Key： ACKKGJJYGZJZNR-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C#N)S1

Computed Properties

• Exact Mass: 156.9752980 g/mol
• Monoisotopic Mass: 156.9752980 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52
• Molecular Weight: 157.62

Additional information on 5-Chloro-3-methylthiophene-2-carbonitrile

Comprehensive Overview of 5-Chloro-3-methylthiophene-2-carbonitrile (CAS No. 1823351-95-6)

5-Chloro-3-methylthiophene-2-carbonitrile (CAS No. 1823351-95-6) is a specialized organic compound belonging to the thiophene derivatives family. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. The presence of both chloro and cyano functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential in drug discovery and advanced material development.

The molecular structure of 5-Chloro-3-methylthiophene-2-carbonitrile features a thiophene ring substituted with a chlorine atom at the 5-position and a methyl group at the 3-position, along with a cyano group at the 2-position. This unique arrangement contributes to its distinct chemical properties, such as high electrophilicity and stability under various reaction conditions. Its CAS number 1823351-95-6 is frequently searched in scientific databases, reflecting its growing relevance in R&D.

In the pharmaceutical sector, 5-Chloro-3-methylthiophene-2-carbonitrile is often utilized as a building block for the synthesis of bioactive molecules. Its thiophene core is a common motif in drugs targeting neurological and inflammatory disorders. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the global demand for novel therapeutics. The compound’s cyano group also facilitates further functionalization, enabling the creation of diverse molecular libraries for high-throughput screening.

From an agrochemical perspective, this compound is investigated for its potential in crop protection. The chloro and methyl substitutions enhance its lipophilicity, improving its efficacy as a pesticide or herbicide intermediate. With the rising focus on sustainable agriculture, researchers are optimizing its derivatives to minimize environmental impact while maintaining high activity against pests and pathogens.

Material scientists are leveraging 5-Chloro-3-methylthiophene-2-carbonitrile to design advanced polymers and conductive materials. Its thiophene backbone is integral to organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound’s ability to undergo polymerization or cross-linking reactions makes it a promising candidate for next-generation flexible electronics, a hot topic in the tech industry.

Environmental and safety considerations are paramount when handling 5-Chloro-3-methylthiophene-2-carbonitrile. While it is not classified as hazardous under standard regulations, proper laboratory practices, such as using personal protective equipment (PPE) and ensuring adequate ventilation, are recommended. Its CAS No. 1823351-95-6 is often referenced in safety data sheets (SDS) to ensure compliance with global chemical handling standards.

The synthesis of 5-Chloro-3-methylthiophene-2-carbonitrile typically involves multi-step reactions, including halogenation and cyanation of thiophene precursors. Recent advancements in catalytic methods have improved yield and selectivity, addressing the industry’s need for cost-effective and scalable production. Green chemistry principles are also being applied to reduce waste and energy consumption during synthesis.

Market trends indicate a steady increase in demand for 5-Chloro-3-methylthiophene-2-carbonitrile, driven by its expanding applications. Suppliers and manufacturers are focusing on purity and consistency to meet the stringent requirements of pharmaceutical and electronic industries. Analytical techniques like HPLC and NMR are routinely employed to verify the compound’s quality, ensuring it meets regulatory standards.

In conclusion, 5-Chloro-3-methylthiophene-2-carbonitrile (CAS No. 1823351-95-6) is a multifaceted compound with significant potential across multiple industries. Its unique structural features and reactivity make it a cornerstone in modern synthetic chemistry. As research continues to uncover new applications, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare, agriculture, and technology.